Cas no 20745-38-4 (Acetic acid,2-[4-[(2-phenoxyacetyl)amino]phenoxy]-)

• Product name: Acetic acid,2-[4-[(2-phenoxyacetyl)amino]phenoxy]-
• CAS No: 20745-38-4
• MF: C₁₆H₁₅NO₅
• MW: 301.294
• CID: 270256
• PubChem ID: 99316

Acetic acid,2-[4-[(2-phenoxyacetyl)amino]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[4-[(2-phenoxyacetyl)amino]phenoxy]-
• {4-[(phenoxyacetyl)amino]phenoxy}acetic acid
• AC1L40T6
• AC1Q5MYB
• CTK4E4995
• KST-1B1675
• MolPort-001-559-603
• N-(Phenoxyacetyl)-4-aminophenoxyacetic acid
• NSC210929
• STK224005
• NSC 210929
• AKOS003302479
• SR-01000266280
• Acetic acid, (4-((phenoxyacetyl)amino)phenoxy)-
• SR-01000266280-1
• 2-[4-[(2-phenoxyacetyl)amino]phenoxy]acetic acid
• 20745-38-4
• E54SSL7100
• DTXSID70174823
• ACETIC ACID, (P-(2-PHENOXYACETAMIDO)PHENOXY)-
• 2-(4-((2-PHENOXYACETYL)AMINO)PHENOXY)ACETIC ACID
• N-(Phenoxyacetyl)-p-aminophenoxyacetic acid
• NSC-210929
• ACETIC ACID, 2-(4-((2-PHENOXYACETYL)AMINO)PHENOXY)-
• UNII-E54SSL7100

• Inchi： InChI=1S/C16H15NO5/c18-15(10-21-13-4-2-1-3-5-13)17-12-6-8-14(9-7-12)22-11-16(19)20/h1-9H,10-11H2,(H,17,18)(H,19,20)
• InChI Key： LTDKKZPMWAEFDP-UHFFFAOYSA-N
• SMILES： OC(COC1=CC=C(NC(COC2=CC=CC=C2)=O)C=C1)=O

Computed Properties

• Exact Mass: 301.09505
• Monoisotopic Mass: 301.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86